Cas no 84788-19-2 (neoheptanoyl chloride)

• Product Name: neoheptanoyl chloride
• CAS No: 84788-19-2
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 888204
• PubChem ID: 14921487
• Update Time: 2025-04-19

neoheptanoyl chloride Chemical and Physical Properties

Names and Identifiers

• neoheptanoyl chloride
• 3,3-dimethylbutanecarbonyl chloride
• neoheptanoic acid chloride
• JJWZQJJEKFKGNZ-UHFFFAOYSA-N
• 4,4-dimethyl-pentanoyl chloride
• SCHEMBL2180506
• DTXSID40233830
• 84788-19-2
• EINECS 284-158-8
• 4,4-dimethylpentanoyl chloride

• Inchi： 1S/C7H13ClO/c1-7(2,3)5-4-6(8)9/h4-5H2,1-3H3
• InChI Key： JJWZQJJEKFKGNZ-UHFFFAOYSA-N
• SMILES： ClC(CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 148.0654927g/mol
• Monoisotopic Mass: 148.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides